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Compound of Interest

Compound Name: 1-(Pyrazin-2-yl)azetidin-3-ol

CAS No.: 1342906-03-9

Cat. No.: B1468918

Get Quote

Abstract
This document provides a comprehensive guide to the analytical methods for the structural

elucidation, purity assessment, and quantification of 1-(Pyrazin-2-yl)azetidin-3-ol, a
heterocyclic compound of interest in pharmaceutical research and drug development. As a key

building block, its unambiguous characterization is critical for ensuring the quality, safety, and

efficacy of subsequent active pharmaceutical ingredients (APIs). This guide details integrated

analytical workflows employing chromatographic and spectroscopic techniques, including High-

Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-

MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared

(FTIR) Spectroscopy. The protocols are designed for researchers, quality control analysts, and

drug development professionals, with a focus on the scientific rationale behind methodological

choices to ensure robust and reproducible results.
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1-(Pyrazin-2-yl)azetidin-3-ol is a bifunctional molecule featuring a pyrazine ring, a common

scaffold in biologically active compounds, and a strained azetidine ring bearing a hydroxyl

group. This unique combination of functionalities makes it a valuable synthon for creating novel

chemical entities. The azetidine ring, in particular, is a "four-membered nitrogen-containing

heterocyclic ring that has been found to exhibit biological activities" and is a core component of

many antibiotics[1]. The pyrazine moiety is also a well-known pharmacophore.

Given its role as a precursor, the identity, purity, and stability of 1-(Pyrazin-2-yl)azetidin-3-ol
must be unequivocally established. Impurities, isomers, or degradation products can have

significant downstream effects on reaction yields, impurity profiles of the final API, and

ultimately, biological activity and patient safety. This application note presents a multi-faceted

analytical strategy to provide a complete chemical picture of the molecule.

Molecular Structure and Properties:

IUPAC Name: 1-(Pyrazin-2-yl)azetidin-3-ol[2]

CAS Number: 1342906-03-9[2]

Molecular Formula: C₇H₉N₃O[2]

Molecular Weight: 151.17 g/mol

Integrated Analytical Workflow
A comprehensive characterization relies on the orthogonal application of multiple analytical

techniques. Chromatographic methods are employed to separate the analyte from impurities,

while spectroscopic methods provide detailed structural information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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